![molecular formula C11H12F3N3O B6242853 N-methyl-N-{[1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methyl}but-2-ynamide CAS No. 2411241-98-8](/img/no-structure.png)
N-methyl-N-{[1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methyl}but-2-ynamide
Description
The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It also contains a trifluoromethyl group (-CF3), which is derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom .
Synthesis Analysis
Imidazole is known to be synthesized from glyoxal and ammonia . Trifluoromethyl groups can be introduced by various methods. For example, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride .Molecular Structure Analysis
The trifluoromethyl group has a significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine . This could influence the overall structure and properties of the compound.Chemical Reactions Analysis
The reactivity of this compound could be influenced by the presence of the imidazole and trifluoromethyl groups. For instance, trifluoromethyl-substituted compounds are often strong acids .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the trifluoromethyl group can lower the basicity of compounds .Mechanism of Action
The mechanism of action would depend on the specific application of the compound. For instance, the trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-methyl-N-{[1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methyl}but-2-ynamide' involves the reaction of N-methylbut-2-ynamide with 1-methyl-5-(trifluoromethyl)-1H-imidazole-2-carbaldehyde in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "N-methylbut-2-ynamide", "1-methyl-5-(trifluoromethyl)-1H-imidazole-2-carbaldehyde", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve N-methylbut-2-ynamide in a suitable solvent.", "Step 2: Add 1-methyl-5-(trifluoromethyl)-1H-imidazole-2-carbaldehyde to the reaction mixture.", "Step 3: Add a reducing agent to the reaction mixture.", "Step 4: Stir the reaction mixture at a suitable temperature for a suitable time.", "Step 5: Isolate the product by standard workup procedures." ] } | |
CAS RN |
2411241-98-8 |
Product Name |
N-methyl-N-{[1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methyl}but-2-ynamide |
Molecular Formula |
C11H12F3N3O |
Molecular Weight |
259.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
